Cas no 2034613-54-0 (4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole)

• Product Name: 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole
• CAS No: 2034613-54-0
• MF: C₁₃H₁₈N₆O₂S
• MW: 322.386020183563
• CID: 5823233
• PubChem ID: 121021162
• Update Time: 2025-10-30

4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole
• AKOS026696910
• 4-cyclopropyl-1-(1-((1-methyl-1H-pyrazol-4-yl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole
• 2034613-54-0
• 4-cyclopropyl-1-[1-(1-methylpyrazol-4-yl)sulfonylpyrrolidin-3-yl]triazole
• F6555-1064
• 4-cyclopropyl-1-{1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]pyrrolidin-3-yl}-1H-1,2,3-triazole

• Inchi： 1S/C13H18N6O2S/c1-17-8-12(6-14-17)22(20,21)18-5-4-11(7-18)19-9-13(15-16-19)10-2-3-10/h6,8-11H,2-5,7H2,1H3
• InChI Key： HJUHXWMSOMTHIS-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCC(C1)N1C=C(C2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 322.12119501g/mol
• Monoisotopic Mass: 322.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 94.3Ų

Additional information on 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole

4-Cyclopropyl-1-{1-(1-Methyl-1H-Pyrazol-4-Yl)Sulfonylpyrrolidin-3-Yl}-1H-1,2,3-Triazole

The compound with CAS No 2034613-54-0, named 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and materials science. This molecule is characterized by its unique structure, which incorporates a cyclopropyl group, a sulfonylpyrrolidine moiety, and a triazole ring system. The combination of these structural elements makes it a promising candidate for various research and development activities.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The triazole ring system, in particular, has been shown to exhibit significant biological activity, including anti-inflammatory and antifungal properties. Researchers have also explored the potential of this compound as a building block for more complex molecules in medicinal chemistry. For instance, its ability to form stable conjugates with other bioactive agents has been leveraged in the development of targeted drug delivery systems.

The synthesis of 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-yl)sulfonylpyrrolidin-3-yl}-1H-1,2,3-triazole involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclopropyl group through ring-closing metathesis and the subsequent functionalization of the sulfonylpyrrolidine moiety. The reaction conditions and catalysts used in these steps are critical to achieving high yields and maintaining the integrity of the molecule's structure.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential inhibitor of certain enzymes associated with neurodegenerative diseases. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in computational chemistry have enabled researchers to model the electronic behavior of this compound under various conditions, providing valuable insights into its potential uses.

From an environmental standpoint, the synthesis and handling of this compound are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production processes to reduce waste and energy consumption. Furthermore, ongoing research aims to explore more sustainable methods for synthesizing similar compounds, ensuring that their development aligns with global sustainability goals.

In conclusion, 4-cyclopropyl-1-{1-(1-methyl-1H-pyrazol-4-Yl)Sulfonylpyrrolidin -3-Yl}- ¹ H - ¹ , ² , ³ Triazole (CAS No 20346 ¹³ -54 -0) represents a significant advancement in organic synthesis and materials science. Its unique structure and versatile properties make it a valuable tool for researchers across multiple disciplines. As further studies uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.